Cas no 62230-70-0 (3-Methyl-5,6,7,8-tetrahydro-1,6naphthyridine Dihydrochloride)

• Product name: 3-Methyl-5,6,7,8-tetrahydro-1,6naphthyridine Dihydrochloride
• CAS No: 62230-70-0
• MF: C₉H₁₄Cl₂N₂
• MW: 221.126860141754
• MDL: MFCD22689274
• CID: 453391

3-Methyl-5,6,7,8-tetrahydro-1,6naphthyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine, 5,6,7,8-tetrahydro-3-methyl-, dihydrochloride
• 3-Methyl-5,6,7,8-tetrahydro-[1,6]naphthyridine dihydrochloride
• 3-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride
• 3-Methyl-5,6,7,8-tetrahydro-1,6naphthyridine dihydrochloride
• 3-Methyl-5,6,7,8-tetrahydro-[1,6naphthyridine dihydrochloride
• 3-Methyl-5,6,7,8-tetrahydro-1,6naphthyridine Dihydrochloride

• MDL： MFCD22689274
• Inchi： 1S/C9H12N2.2ClH/c1-7-4-8-6-10-3-2-9(8)11-5-7;;/h4-5,10H,2-3,6H2,1H3;2*1H
• InChI Key： PMKAFAUYJLVLFJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2C=C(C)C=NC=2CC1

Computed Properties

• Exact Mass: 220.053
• Monoisotopic Mass: 220.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3-Methyl-5,6,7,8-tetrahydro-1,6naphthyridine Dihydrochloride

3-Methyl-5,6,7,8-tetrahydro-1,6-naphthyridine Dihydrochloride (CAS No. 62230-70-0): An Overview

3-Methyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride (CAS No. 62230-70-0) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is a derivative of 1,6-naphthyridine, a heterocyclic aromatic compound that has gained attention due to its potential biological activities and therapeutic applications.

The 3-methyl substitution on the 1,6-naphthyridine ring imparts unique chemical and biological properties to this compound. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. Recent research has focused on the potential of 3-Methyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride in the development of novel drugs for neurological disorders and cancer.

One of the key areas of interest is the compound's interaction with neurotransmitter systems. Studies have shown that 3-Methyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride can modulate the activity of certain receptors in the brain, particularly those involved in the regulation of dopamine and serotonin. This property makes it a promising candidate for the treatment of conditions such as Parkinson's disease and depression.

In addition to its potential in neurological applications, 3-Methyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride has also been investigated for its anti-cancer properties. Research has demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that 3-Methyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride may have therapeutic potential in oncology.

The chemical structure of 3-Methyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride is characterized by a fused ring system consisting of a pyridine ring and a benzene ring. The presence of the methyl group at the 3-position and the hydrogenated nature of the pyridine ring contribute to its unique pharmacological profile. The dihydrochloride salt form ensures that the compound is stable under various conditions and can be easily formulated into different dosage forms.

Recent advancements in synthetic chemistry have led to more efficient methods for the production of 3-Methyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride. These methods involve multi-step reactions that optimize yield and purity while minimizing environmental impact. The availability of high-purity 3-Methyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride is crucial for its use in preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Methyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride in treating various conditions. Preliminary results have been promising, with patients showing improved symptoms and tolerability to the compound. These trials are essential for understanding the full therapeutic potential of 3-Methyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride and for guiding its future development as a pharmaceutical agent.

In conclusion, 3-Methyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride (CAS No. 62230-70-0) is a compound with significant potential in both pharmaceutical research and clinical applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, 3-Methyl-5， 6， 7， 8-tetrahydro-1， 6-naphthyridine dihydrochloride is poised to play an important role in advancing medical treatments for a variety of diseases.